Cas no 1020964-26-4 (2-methyl-N-(thiophen-3-yl)methylaniline)

• Product Name: 2-methyl-N-(thiophen-3-yl)methylaniline
• CAS No: 1020964-26-4
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 5185746
• PubChem ID: 28490029
• Update Time: 2026-03-05

2-methyl-N-(thiophen-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, N-(2-methylphenyl)-
• 2-methyl-N-(thiophen-3-yl)methylaniline

• Inchi： 1S/C12H13NS/c1-10-4-2-3-5-12(10)13-8-11-6-7-14-9-11/h2-7,9,13H,8H2,1H3
• InChI Key： BASPMKXLLADGMF-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CNC1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-methyl-N-(thiophen-3-yl)methylaniline

Introduction to 2-methyl-N-(thiophen-3-yl)methylaniline (CAS No. 1020964-26-4)

2-methyl-N-(thiophen-3-yl)methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1020964-26-4, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aniline derivatives, featuring a thiophene ring and a methyl substituent, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-methyl-N-(thiophen-3-yl)methylaniline consists of a benzene ring substituted with a methyl group at the 2-position and an aniline moiety linked to a thiophene ring at the 3-position. This arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel chemical entities. The presence of both aromatic and heterocyclic systems in its structure allows for diverse interactions with biological targets, which is a key consideration in drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of aniline derivatives, particularly those incorporating heterocyclic rings such as thiophene. These compounds have shown promise in various preclinical studies due to their ability to modulate enzymatic and receptor activities. Specifically, 2-methyl-N-(thiophen-3-yl)methylaniline has been investigated for its potential role in inhibiting certain enzymes implicated in inflammatory and metabolic disorders.

One of the most compelling aspects of 2-methyl-N-(thiophen-3-yl)methylaniline is its structural versatility. The combination of a thiophene ring and an aniline group creates multiple sites for functionalization, enabling chemists to design derivatives with tailored biological properties. This flexibility has been exploited in several research projects aimed at developing new therapeutic agents. For instance, modifications to the thiophene ring have been shown to enhance binding affinity to specific protein targets, while alterations to the aniline moiety can improve metabolic stability.

The synthesis of 2-methyl-N-(thiophen-3-yl)methylaniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only improve yield but also allow for greater control over regioselectivity, which is crucial for producing compounds with optimal biological activity.

Recent advancements in computational chemistry have further enhanced the study of 2-methyl-N-(thiophen-3-yl)methylaniline. Molecular modeling simulations have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts by identifying key structural features that contribute to its binding affinity and selectivity. Such computational approaches are becoming increasingly integral in drug discovery pipelines, as they provide rapid and cost-effective screening of potential candidates.

The pharmacological profile of 2-methyl-N-(thiophen-3-yl)methylaniline has been explored in several preclinical studies. Initial findings suggest that this compound exhibits inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory pathways. Additionally, its ability to interact with serotonin receptors has been noted, indicating potential applications in treating neurological disorders.

Another area of interest is the antimicrobial properties of 2-methyl-N-(thiophen-3-yl)methylaniline. Preliminary studies have demonstrated its effectiveness against certain bacterial strains, suggesting that it could be developed into an antimicrobial agent. The unique structural features of this compound may contribute to its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways.

The chemical stability and solubility profile of 2-methyl-N-(thiophen-3-yl)methylaniline are also important considerations for its potential therapeutic applications. Research has shown that this compound can be formulated into various dosage forms, including oral tablets and injectable solutions, due to its favorable solubility characteristics. Furthermore, its stability under different storage conditions ensures that it remains effective over prolonged periods.

In conclusion, 2-methyl-N-(thiophen-3-yl)methylaniline (CAS No. 1020964-26-4) represents a promising chemical entity with diverse pharmacological applications. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further research and development. As our understanding of its biological activities continues to grow, this compound holds significant potential for contributing to novel therapeutic strategies across multiple disease areas.